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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of aniline
phosphate, along with detailed experimental protocols for its synthesis and analysis. The

information herein is intended to support research and development activities where this

compound is of interest.

Molecular Formula and Weight
Aniline phosphate is an acid salt formed from the reaction of aniline, a weak base, and

phosphoric acid, a triprotic acid. The most common form is the 1:1 adduct, where one molecule

of aniline reacts with one molecule of phosphoric acid.

Property Value Reference

Molecular Formula C₆H₁₀NO₄P [1]

Molecular Weight 191.12 g/mol [1]

IUPAC Name Aniline;phosphoric acid

CAS Number 29703-55-7 [1]
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Experimental Protocols
The synthesis of aniline phosphate is a straightforward acid-base neutralization reaction.

Materials:

Aniline (C₆H₅NH₂)

Phosphoric acid (H₃PO₄, 85% aqueous solution)

Ethanol

Beakers

Magnetic stirrer and stir bar

Büchner funnel and filter paper

Drying oven

Procedure:

Dissolution of Aniline: In a beaker, dissolve a specific molar amount of aniline in a minimal

amount of ethanol.

Addition of Phosphoric Acid: While stirring, slowly add an equimolar amount of 85%

phosphoric acid to the aniline solution. The reaction is exothermic, and the addition should

be controlled to manage the temperature.

Precipitation: The aniline phosphate salt will precipitate out of the solution upon addition of

the acid. Continue stirring for 30 minutes to ensure complete reaction.

Isolation: Collect the precipitate by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials.
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Drying: Dry the purified aniline phosphate in a vacuum oven at a low temperature (e.g., 40-

50 °C) to a constant weight.

Synthesis workflow for aniline phosphate.

To confirm the identity and purity of the synthesized aniline phosphate, the individual

components, aniline and phosphate, can be quantified.

Capillary electrophoresis (CE) is a suitable method for the determination of aniline.[2][3]

Instrumentation and Reagents:

Capillary Electrophoresis system with a UV detector

Fused-silica capillary

Phosphoric acid/sodium dihydrogen phosphate buffer

Standard solutions of aniline of known concentrations

Procedure:

Sample Preparation: Accurately weigh a sample of aniline phosphate and dissolve it in the

buffer to a known concentration.

CE Conditions:

Electrolyte: Phosphoric acid/sodium dihydrogen phosphate buffer. The exact concentration

and pH should be optimized for the specific instrument and capillary dimensions.[2]

Injection: Use a field-enhanced sample injection for improved sensitivity.[2]

Separation Voltage: Apply an appropriate separation voltage.

Detection: Monitor the absorbance at a wavelength suitable for aniline (e.g., 230 nm).

Quantification: Prepare a calibration curve using standard solutions of aniline. Determine the

concentration of aniline in the sample by comparing its peak area to the calibration curve.

The standard addition method can be used to mitigate matrix effects.[2]
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The phosphate content can be determined colorimetrically using the molybdenum blue method.

[4]

Instrumentation and Reagents:

UV-Vis Spectrophotometer

Ammonium molybdate solution

Potassium antimonyl tartrate solution

Ascorbic acid solution

Sulfuric acid

Standard phosphate solutions

Procedure:

Sample Preparation: Accurately weigh a sample of aniline phosphate, dissolve it in

deionized water, and dilute to a known volume.

Color Development:

Take an aliquot of the sample solution.

Add the combined reagent (a mixture of ammonium molybdate, potassium antimonyl

tartrate, and ascorbic acid in an acidic medium).[4]

Allow the color to develop for a specific time (e.g., 10-30 minutes).[5] A blue color will form,

with the intensity being proportional to the phosphate concentration.

Measurement: Measure the absorbance of the solution at the wavelength of maximum

absorbance for the molybdenum blue complex (typically around 880 nm).[4]

Quantification: Prepare a calibration curve using standard phosphate solutions treated in the

same manner as the sample. Determine the phosphate concentration in the sample by

comparing its absorbance to the calibration curve.
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Phosphate determination signaling pathway.

Conclusion
This guide provides foundational information and methodologies for working with aniline
phosphate. The presented protocols for synthesis and analysis are based on established

chemical principles and can be adapted and optimized for specific laboratory conditions and

research objectives. Adherence to standard laboratory safety practices is essential when

handling the chemicals mentioned.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. Determination of Aniline and Its Derivatives in Environmental Water by Capillary
Electrophoresis with On-Line Concentration - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. m.youtube.com [m.youtube.com]

5. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Aniline Phosphate:
Molecular Properties and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7779855#aniline-phosphate-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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